Cas no 1804486-50-7 (3-Cyano-5-(difluoromethyl)pyridine-2-acetonitrile)

• Product Name: 3-Cyano-5-(difluoromethyl)pyridine-2-acetonitrile
• CAS No: 1804486-50-7
• MF: C₉H₅F₂N₃
• MW: 193.152908086777
• CID: 4847167
• Update Time: 2025-10-28

3-Cyano-5-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H5F2N3/c10-9(11)7-3-6(4-13)8(1-2-12)14-5-7/h3,5,9H,1H2
• InChI Key： RUYZXVMIMZPSNE-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC#N)C(C#N)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 0.9
• Topological Polar Surface Area: 60.5

Additional information on 3-Cyano-5-(difluoromethyl)pyridine-2-acetonitrile

Professional Introduction to 3-Cyano-5-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1804486-50-7)

3-Cyano-5-(difluoromethyl)pyridine-2-acetonitrile is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1804486-50-7, is a pyridine derivative featuring both cyano and difluoromethyl functional groups. These structural attributes make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders.

The unique combination of substituents in 3-Cyano-5-(difluoromethyl)pyridine-2-acetonitrile contributes to its distinct chemical properties, which are highly advantageous for medicinal chemistry applications. The cyano group (-CN) introduces a polar character, enhancing the compound's solubility in polar solvents and facilitating interactions with biological targets. Meanwhile, the difluoromethyl group (-CF₂) is known for its ability to modulate metabolic stability and binding affinity, making it a popular choice in drug design.

In recent years, there has been a surge in research focused on developing novel treatments for neurological conditions such as Alzheimer's disease and Parkinson's disease. The pyridine core structure is particularly relevant in this context, as it is a common scaffold found in many neuroactive compounds. Studies have demonstrated that pyridine derivatives can interact with specific enzymes and receptors involved in neurodegenerative pathways, offering promising leads for therapeutic intervention.

One of the most compelling aspects of 3-Cyano-5-(difluoromethyl)pyridine-2-acetonitrile is its potential as a building block for more complex molecules. Researchers have leveraged this compound to synthesize novel analogs with enhanced pharmacological properties. For instance, modifications at the 3-cyano position can introduce additional functional groups that fine-tune receptor binding, while alterations at the 5-difluoromethyl position can improve metabolic robustness. Such structural diversification is crucial for optimizing drug candidates for clinical trials.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. Fluoroatoms are known to enhance drug bioavailability, prolong half-life, and improve selectivity against biological targets. The presence of a difluoromethyl group in 3-Cyano-5-(difluoromethyl)pyridine-2-acetonitrile aligns with these trends, making it a valuable asset in medicinal chemistry libraries. Recent publications highlight its use in designing kinase inhibitors and antiviral agents, where fluorinated pyridines play a pivotal role.

The synthesis of 3-Cyano-5-(difluoromethyl)pyridine-2-acetonitrile involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity. These synthetic strategies not only underscore the compound's complexity but also highlight the expertise required to handle such molecules effectively.

In conclusion, 3-Cyano-5-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1804486-50-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an indispensable tool for researchers seeking to develop innovative therapeutics for neurological and inflammatory diseases. As scientific understanding continues to evolve, this compound is poised to play an even greater role in shaping the future of drug discovery and development.